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Compound of Interest

Compound Name: BLI1-489 free acid

Cat. No.: B10820932

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of BLI-489 free acid, a potent
bicyclic penem (-lactamase inhibitor, in various microbiology assays. BLI-489 is effective
against Ambler class A, C, and some class D B-lactamases, making it a valuable tool for
overcoming bacterial resistance to -lactam antibiotics.[1] When combined with a [3-lactam
antibiotic such as piperacillin, BLI-489 restores its activity against many resistant Gram-
negative bacteria.

Mechanism of Action

B-lactam antibiotics exert their bactericidal effect by inhibiting penicillin-binding proteins (PBPSs),
which are essential for the synthesis of the bacterial cell wall.[2][3] A primary mechanism of
bacterial resistance to [3-lactam antibiotics is the production of B-lactamase enzymes, which
hydrolyze the B-lactam ring, rendering the antibiotic inactive.[2][4] BLI-489 is a 3-lactamase
inhibitor that competitively and irreversibly binds to the active site of these enzymes, protecting
the partner B-lactam antibiotic from degradation and allowing it to effectively inhibit PBP and
disrupt cell wall synthesis, ultimately leading to bacterial cell death.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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